3-(2-furylmethyl)-6-methyl-2-[(2-oxo-2-phenylethyl)thio]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(furan-2-ylmethyl)-6-methyl-2-phenacylsulfanylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16N2O3S2/c1-13-10-16-18(27-13)21-20(22(19(16)24)11-15-8-5-9-25-15)26-12-17(23)14-6-3-2-4-7-14/h2-10H,11-12H2,1H3
• InChI Key: ZRSXJDAZPULYTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=C(N(C2=O)CC3=CC=CO3)SCC(=O)C4=CC=CC=C4
• Molecular Formula: C20H16N2O3S2
• Molecular Weight: 396.5 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, including compounds similar to 3-(2-furylmethyl)-6-methyl-2-[(2-oxo-2-phenylethyl)thio]thieno[2,3-d]pyrimidin-4(3H)-one, has been achieved through various methods. A notable approach is the one-step synthesis via a catalytic four-component reaction involving ketones, ethyl cyanoacetate, S8, and formamide. This method is characterized by step economy, reduced catalyst loading, and easy purification, offering a green approach to the synthesis of these pharmacologically important compounds (Shi et al., 2018).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-ones and related compounds has been extensively studied. For instance, the crystal structure of a similar compound, 2-(4′-methylphenoxy)-5,8,9-trimethyl-3-phenyl thieno[3′,2′:5,6]pyrido[4,3-d]pyrimidin-4(3H)-one hydrochloride, was determined by single-crystal X-ray diffraction. The study revealed that the thienopyridine ring is almost coplanar, with the dihedral angle between the thiophene plane and the pyridine plane being 0.6°, showcasing the compound's structural characteristics (Liu et al., 2006).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidin-4(3H)-ones undergo various chemical reactions, including condensation with aromatic aldehydes and furfural in the presence of NaOH to synthesize substituted derivatives. These reactions expand the chemical diversity and potential utility of these compounds in different scientific and pharmacological applications (Elmuradov et al., 2011).

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis Techniques : Derivatives of thieno[2,3-d]pyrimidin-4(3H)-one have been synthesized through various methods, including condensation reactions and microwave-assisted synthesis. For example, Elmuradov et al. (2011) discussed the synthesis of 2,3-dimethyl- and other substituted 8-arylidene derivatives through reactions with aromatic aldehydes and furfural in the presence of NaOH (Elmuradov, Bozorov, & Shakhidoyatov, 2011).
• Microwave-Assisted Synthesis : El Azab and Abdel‐Hafez (2015) reported the one-pot, three-component microwave-assisted synthesis of novel thiazolidinone derivatives containing the thieno[3,4-d]pyrimidin-4-one moiety, showing promising antimicrobial activity (El Azab & Abdel‐Hafez, 2015).

Biological Activities

• Antimicrobial and Anti-Inflammatory Properties : Some thieno[2,3-d]pyrimidin-4(3H)-one derivatives have demonstrated significant antimicrobial and anti-inflammatory activities. Tolba et al. (2018) synthesized a new series of thieno[2,3-d]pyrimidine heterocyclic compounds with notable activity towards fungi, bacteria, and inflammation (Tolba, El-Dean, Ahmed, & Hassanien, 2018).
• Antitumor Activity : Hafez and El-Gazzar (2017) explored the antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, finding that the majority of the synthesized compounds displayed potent anticancer activity on various human cancer cell lines (Hafez & El-Gazzar, 2017).